Cas no 148253-36-5 (2-Propenamide,N-[3-(acetylamino)propyl]-2-methyl-)

2-Propenamide,N-[3-(acetylamino)propyl]-2-methyl- structure
148253-36-5 structure
Product Name:2-Propenamide,N-[3-(acetylamino)propyl]-2-methyl-
CAS No:148253-36-5
MF:C9H16N2O2
MW:184.235542297363
CID:100537
Update Time:2024-01-24

2-Propenamide,N-[3-(acetylamino)propyl]-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenamide,N-[3-(acetylamino)propyl]-2-methyl-
    • 2-Propenamide, N-[3-(acetylamino)propyl]-2-methyl-
    • Inchi: 1S/C9H16N2O2/c1-7(2)9(13)11-6-4-5-10-8(3)12/h1,4-6H2,2-3H3,(H,10,12)(H,11,13)
    • InChI Key: ONHBHDHQXQDXJP-UHFFFAOYSA-N
    • SMILES: C(NCCCNC(C)=O)(=O)C(C)=C

Computed Properties

  • Exact Mass: 184.12128
  • Monoisotopic Mass: 184.121
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.2A^2

Experimental Properties

  • PSA: 58.2
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